Cas no 2137565-41-2 (1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine)

1-{4-Bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine is a brominated pyrrolopyridine derivative with a terminal alkyne and amine functional group. This compound serves as a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of targeted small-molecule inhibitors. The bromine substituent enhances reactivity for cross-coupling reactions, while the alkyne-amine moiety allows for further functionalization via click chemistry or amide bond formation. Its rigid heterocyclic core contributes to improved binding affinity in drug design, making it valuable for developing kinase inhibitors or other biologically active compounds. The structure offers a balance of reactivity and stability, facilitating its use in complex synthetic routes.
1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine structure
2137565-41-2 structure
Product Name:1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine
CAS No:2137565-41-2
MF:C13H14BrN3
MW:292.17436170578
CID:6295971
PubChem ID:165778191
Update Time:2025-05-21

1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine
    • 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
    • EN300-1086595
    • 2137565-41-2
    • Inchi: 1S/C13H14BrN3/c1-8(2)11(15)4-3-9-5-17-12-7-16-6-10(14)13(9)12/h5-8,11,17H,15H2,1-2H3
    • InChI Key: ZDUHFVWAAUUMBT-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2=C1C(C#CC(C(C)C)N)=CN2

Computed Properties

  • Exact Mass: 291.03711g/mol
  • Monoisotopic Mass: 291.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.7Ų

1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1086595-0.05g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
0.05g
$1957.0 2023-10-27
Enamine
EN300-1086595-0.1g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
0.1g
$2050.0 2023-10-27
Enamine
EN300-1086595-0.25g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
0.25g
$2143.0 2023-10-27
Enamine
EN300-1086595-0.5g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
0.5g
$2236.0 2023-10-27
Enamine
EN300-1086595-1.0g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2
1g
$2330.0 2023-06-10
Enamine
EN300-1086595-2.5g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
2.5g
$4566.0 2023-10-27
Enamine
EN300-1086595-5.0g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2
5g
$6757.0 2023-06-10
Enamine
EN300-1086595-10.0g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2
10g
$10018.0 2023-06-10
Enamine
EN300-1086595-1g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
1g
$2330.0 2023-10-27
Enamine
EN300-1086595-5g
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
2137565-41-2 95%
5g
$6757.0 2023-10-27

Additional information on 1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine

Compound CAS No 2137565-41-2: 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine

The compound with CAS No 2137565-41-2, known as 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a pyrrolopyridine ring system, a bromine substituent, and an alkyne group, making it a unique candidate for exploring various biological activities.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in targeting specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can modulate kinase activity, which is crucial in treating diseases like cancer and inflammatory disorders. The presence of the bromine atom in this compound suggests potential for further functionalization, enabling researchers to explore its role in radiopharmaceuticals or as a precursor for other bioactive molecules.

The alkyne group in 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine adds another layer of complexity to its structure. Alkynes are known for their ability to participate in click chemistry reactions, which are highly efficient and selective. This feature makes the compound an ideal candidate for constructing larger molecular frameworks or conjugates, potentially enhancing its bioavailability or targeting capabilities.

From a synthetic standpoint, the preparation of this compound involves a series of intricate reactions. The synthesis typically begins with the construction of the pyrrolopyridine core, followed by bromination and subsequent alkyne introduction. Researchers have employed methods such as Stille coupling and Sonogashira reaction to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions, which is a critical factor for its absorption and distribution within the body. However, further investigations are needed to fully understand its pharmacokinetic profile and optimize its properties for therapeutic use.

The integration of cutting-edge research techniques, such as computational modeling and in vitro assays, has significantly advanced our understanding of this compound's biological behavior. For example, molecular docking studies have revealed potential binding interactions with key proteins involved in cellular signaling pathways. These insights provide a foundation for designing more potent and selective analogs.

Moreover, the compound's unique structure offers opportunities for exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. Its ability to modulate cellular responses could make it a valuable tool in developing novel treatments for complex diseases.

In conclusion, CAS No 2137565-41-, or 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited